Cas no 199682-75-2 (3-isobutyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-isobutyl-1H-pyrazole-4-carbaldehyde
• CAS No: 199682-75-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 855913
• Update Time: 2025-11-02

3-isobutyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)-1H-Pyrazole-4-carboxaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 3-(2-methylpropyl)- (9CI)
• 5-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde
• 3-isobutyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C8H12N2O/c1-6(2)3-8-7(5-11)4-9-10-8/h4-6H,3H2,1-2H3,(H,9,10)
• InChI Key： GJFSSERRFAEHPI-UHFFFAOYSA-N
• SMILES： N1C=C(C=O)C(CC(C)C)=N1

Computed Properties

• Exact Mass: 152.09506

Experimental Properties

• PSA: 45.75

Additional information on 3-isobutyl-1H-pyrazole-4-carbaldehyde

3-Isobutyl-1H-pyrazole-4-carbaldehyde (CAS No. 199682-75-2): A Versatile Building Block in Organic Synthesis

3-Isobutyl-1H-pyrazole-4-carbaldehyde (CAS No. 199682-75-2) is a highly valuable heterocyclic compound that has gained significant attention in the field of organic chemistry and pharmaceutical research. This pyrazole derivative serves as a crucial building block for the synthesis of various biologically active molecules, making it an essential component in modern drug discovery and material science applications.

The molecular structure of 3-isobutyl-1H-pyrazole-4-carbaldehyde features a pyrazole ring substituted with an isobutyl group at the 3-position and a formyl group at the 4-position. This unique arrangement provides multiple reactive sites that enable diverse chemical transformations, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. Recent studies have highlighted its potential in creating novel antimicrobial agents and anti-inflammatory compounds, addressing current global health challenges.

In pharmaceutical applications, 3-isobutyl-1H-pyrazole-4-carbaldehyde has shown promise as a precursor for drug discovery. Researchers are particularly interested in its role in developing small molecule therapeutics targeting various diseases. The compound's aldehyde functionality allows for efficient conjugation with other pharmacophores, making it valuable in combinatorial chemistry approaches. Recent patent filings indicate growing interest in its use for creating kinase inhibitors and enzyme modulators, reflecting current trends in precision medicine.

The synthetic versatility of 3-isobutyl-1H-pyrazole-4-carbaldehyde (CAS 199682-75-2) extends beyond pharmaceuticals. In material science, it serves as a precursor for functional materials with potential applications in organic electronics and sensor technology. The compound's ability to form stable complexes with various metals makes it interesting for developing coordination polymers and catalytic systems. These applications align with current research priorities in sustainable chemistry and green technology.

From a commercial perspective, the demand for high-purity 3-isobutyl-1H-pyrazole-4-carbaldehyde has been steadily increasing. Suppliers typically offer this compound in various grades, with pharmaceutical grade materials commanding premium prices. The global market for pyrazole derivatives is expected to grow significantly, driven by expanding applications in medicinal chemistry and agrochemical research. Quality control parameters such as purity (>98%), moisture content, and residual solvents are critical specifications for end-users.

Recent advancements in synthetic methodology have improved the production efficiency of 3-isobutyl-1H-pyrazole-4-carbaldehyde. Modern green chemistry approaches focus on reducing waste and improving atom economy in its synthesis. These developments address growing concerns about sustainable chemical production and environmental impact, which are key considerations for today's researchers and manufacturers.

Storage and handling of 3-isobutyl-1H-pyrazole-4-carbaldehyde require standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere to prevent degradation. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this chemical, including the use of appropriate personal protective equipment.

The analytical characterization of 3-isobutyl-1H-pyrazole-4-carbaldehyde (CAS 199682-75-2) typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure batch-to-batch consistency and verify the compound's identity and purity. Advanced analytical approaches, including X-ray crystallography, have been employed to study its molecular structure and intermolecular interactions in detail.

Looking forward, research on pyrazole-4-carbaldehyde derivatives continues to expand, with particular focus on their structure-activity relationships in biological systems. The unique properties of 3-isobutyl-1H-pyrazole-4-carbaldehyde make it a promising candidate for further investigation in medicinal chemistry and material science. As synthetic methods become more efficient and sustainable, we can expect to see broader applications of this versatile compound in various scientific and industrial fields.

For researchers interested in working with 3-isobutyl-1H-pyrazole-4-carbaldehyde, numerous commercial sources offer this compound in various quantities. When selecting a supplier, it's important to consider factors such as certificate of analysis, batch consistency, and technical support. The compound's growing importance in drug discovery programs and material research ensures its continued relevance in scientific investigations for years to come.